4-methyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide
Description
“4-methyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide” is a chemical compound that belongs to the class of oxazole derivatives . Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities . It’s a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between .
Scientific Research Applications
Antiviral Activity
“4-methyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide” derivatives have been studied for their potential antiviral properties. Indole derivatives, which share a similar structural motif, have shown inhibitory activity against influenza A and other viruses . This suggests that our compound of interest could be synthesized into derivatives that might act as potent antiviral agents.
Antimicrobial Agents
Compounds with the oxazole moiety have been recognized for their antimicrobial activity. The structural similarity of “4-methyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide” to these compounds indicates its potential use as a scaffold for developing new antimicrobial agents .
Anti-inflammatory Applications
The oxazole ring is known for its anti-inflammatory properties. By extension, “4-methyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide” could be utilized in the synthesis of anti-inflammatory drugs, contributing to treatments for conditions like arthritis and other inflammatory disorders .
Anticancer Research
Oxazole derivatives have been explored for their anticancer activities. The ability to bind with various biological targets makes “4-methyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide” a valuable compound for cancer research, potentially leading to the development of new chemotherapeutic agents .
Antidiabetic Drug Development
The oxazole nucleus is present in several antidiabetic drugs. Therefore, “4-methyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide” could be a precursor in the synthesis of novel antidiabetic medications, aiding in the management of diabetes mellitus .
Antioxidant Properties
Oxazole derivatives are known to exhibit antioxidant properties. As such, “4-methyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide” could be investigated for its potential to reduce oxidative stress, which is implicated in various chronic diseases .
properties
IUPAC Name |
4-methyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O2/c1-8-3-5-10(6-4-8)12(15)13-11-7-9(2)16-14-11/h3-7H,1-2H3,(H,13,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WXLKEGOUIRQNKM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NC2=NOC(=C2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-methyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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